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Compound of Interest

Compound Name: Triphenyl vinyl tin

Cat. No.: B15342292

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
triphenylvinyltin in organic solvents. Due to the limited availability of direct quantitative data for
triphenylvinyltin, this guide presents qualitative solubility information for triphenyltin compounds
and quantitative data for the closely related compound, triphenyltin chloride, to provide a
comparative reference. Furthermore, a detailed experimental protocol for determining solubility
Is provided, alongside a visual workflow to guide researchers in their own assessments.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its
behavior in various chemical and biological systems. It is defined as the maximum
concentration of a solute that can dissolve in a solvent at a given temperature and pressure to
form a homogeneous solution. For organometallic compounds like triphenylvinyltin, solubility is
a critical parameter in synthesis, purification, formulation, and assessing environmental fate
and toxicity.

Triphenyltin compounds are generally characterized by their lipophilic nature, which leads to
low solubility in water and a preference for nonpolar organic solvents.[1] The presence of the
three phenyl groups contributes significantly to this hydrophobicity.

Solubility Data
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While specific quantitative solubility data for triphenylvinyltin in a range of organic solvents is
not readily available in published literature, the general solubility behavior of triphenyltin
compounds can be inferred from their structural analogs. Triphenyltin compounds are known to
be soluble in various organic solvents.[2] For a practical reference, the following table
summarizes the available qualitative information for triphenyltin compounds and quantitative
solubility data for triphenyltin chloride.

Table 1: Solubility of Triphenyltin Compounds and Triphenyltin Chloride in Various Solvents
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Compound Solvent Temperature (°C) Solubility
) ) ~1 mg/L (for
Triphenyltin ) )
Water 20 (atpH 7) Triphenyltin
Compounds (General) _
hydroxide)
10 g/L (for Triphenyltin
Ethanol 20 J ( pheny
hydroxide)
171 g/L (for
Dichloromethane 20 Triphenyltin
hydroxide)
28 g/L (for Triphenyltin
Diethyl Ether 20 I ( pheny
hydroxide)
50 g/L (for Triphenyltin
Acetone 20 J ( pheny
hydroxide)
89 g/L (for Triphenyltin
Toluene 20 g ( pheny
hydroxide)
5 g/L (for Triphenyltin
Hexane 20 oL pheny
hydroxide)
Triphenyltin Chloride Water 25 0.001 mg/mL
) ) Soluble (qualitative)[2]
Organic Solvents Ambient )
Benzene Ambient Soluble (qualitative)
Xylene Ambient Soluble (qualitative)
Ethanol Ambient Soluble (qualitative)
. Mole fraction ~1072 to
Supercritical CO2 35.15-65.15

10~

Note: The data for triphenyltin compounds, primarily hydroxide, is sourced from a

comprehensive report by the International Programme on Chemical Safety.[1] The solubility of

triphenyltin chloride in organic solvents is generally reported qualitatively.[2][3]
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Experimental Protocol for Solubility Determination

The following protocol details a standard gravimetric method for determining the solubility of a
solid compound like triphenylvinyltin in an organic solvent.

Objective: To determine the saturation solubility of triphenylvinyltin in a given organic solvent at
a specific temperature.

Materials:

o Triphenylvinyltin (high purity)

e Selected organic solvent (analytical grade)

o Temperature-controlled shaker or water bath
e Thermostatically controlled oven

e Analytical balance (readable to 0.1 mg)

e Glass vials with screw caps

» Syringe filters (chemically compatible with the solvent, e.g., PTFE)
e Volumetric flasks

o Pipettes

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of triphenylvinyltin to a glass vial. The excess solid is crucial to
ensure that saturation is reached.

o Pipette a known volume of the organic solvent into the vial.

o Securely cap the vial to prevent solvent evaporation.
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Equilibration:

o Place the vial in a temperature-controlled shaker or water bath set to the desired
temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours). The equilibration
time should be determined empirically to ensure that the concentration of the dissolved
solid reaches a constant value.

Sample Withdrawal and Filtration:

o After equilibration, allow the vial to stand undisturbed at the set temperature for a few
hours to let the excess solid settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to
avoid precipitation due to temperature changes.

o Immediately filter the solution using a syringe filter into a pre-weighed, clean, and dry
volumetric flask. This step is critical to remove any undissolved solid particles.

Solvent Evaporation:

o Place the volumetric flask containing the filtered solution in a thermostatically controlled
oven at a temperature sufficient to evaporate the solvent without decomposing the solute.
The evaporation can also be carried out under a gentle stream of inert gas (e.g., nitrogen).

o Continue the evaporation process until a constant weight of the dried residue is achieved.
Calculation of Solubility:
o Weigh the volumetric flask with the dried triphenylvinyltin residue.

o Calculate the mass of the dissolved triphenylvinyltin by subtracting the initial weight of the
empty flask.

o The solubility can be expressed in various units, such as g/L, mg/mL, or mol/L, using the
following formula:
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Solubility (g/L) = (Mass of residue (g)) / (Volume of solvent used for dissolution (L))

Safety Precautions:

o Triphenyltin compounds are toxic. Handle with appropriate personal protective equipment
(PPE), including gloves, lab coat, and safety glasses.

o Work in a well-ventilated fume hood.

» Dispose of all waste materials according to institutional and local regulations for hazardous

waste.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of triphenylvinyltin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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